2-Ethyl-5-methylpyrazine

• CAS No.: 13360-64-0
• Product Name: 2-Ethyl-5-methylpyrazine
• Molecular Formula: C7H10N2
• Molecular Weight: 122.17 g/mol
• IUPAC Name: 2-ethyl-5-methylpyrazine
• Standard InChI: InChI=1S/C7H10N2/c1-3-7-5-8-6(2)4-9-7/h4-5H,3H2,1-2H3
• Standard InChIKey: OXCKCFJIKRGXMM-UHFFFAOYSA-N
• SMILES: CCC1=NC=C(N=C1)C
• Canonical SMILES: CCC1=NC=C(N=C1)C
• Density: 0.960-0.970
• Physical Description: colourless to slightly yellow liquid with a nutty, roasted, grassy odou
• Description: 2-ethyl-5-methylpyrazine is a member of the class of pyrazines that is pyrazine with an ethyl group at position 2 and a methyl group at position 5 or vice versa. Found in tea, soybean paste, chocolate and sesame seed oil. It has a role as a flavouring agent and a Maillard reaction product. It is a member of pyrazines and a volatile organic compound.; 2-Ethyl-5-methylpyrazine, 9ci, 8ci, also known as 2, 5-methylethylpyrazine or fema 3154, belongs to the class of organic compounds known as pyrazines. Pyrazines are compounds containing a pyrazine ring, which is a six-member aromatic heterocycle, that consists of two nitrogen atoms (at positions 1 and 4) and four carbon atoms. 2-Ethyl-5-methylpyrazine, 9ci, 8ci is soluble (in water) and a moderately basic compound (based on its pKa). Within the cell, 2-ethyl-5-methylpyrazine, 9ci, 8CI is primarily located in the cytoplasm. 2-Ethyl-5-methylpyrazine, 9ci, 8ci is a sweet, bean, and coffee tasting compound that can be found in a number of food items such as nuts, cocoa and cocoa products, potato, and coffee and coffee products. This makes 2-ethyl-5-methylpyrazine, 9ci, 8CI a potential biomarker for the consumption of these food products.
• Solubility: soluble in water, organic solvents; miscible at room temperature (in ethanol)
• PubChem Compound: 25915
• Last Modified: Nov 11 2021